Cas no 624726-35-8 (1-(4-IODOPHENYL)PIPERAZINE HYDROCHLORID)

• Product Name: 1-(4-IODOPHENYL)PIPERAZINE HYDROCHLORID
• CAS No: 624726-35-8
• MF: C₁₀H₁₄ClIN₂
• MW: 324.589033603668
• CID: 823419
• PubChem ID: 24883520
• Update Time: 2025-07-19

1-(4-IODOPHENYL)PIPERAZINE HYDROCHLORID Chemical and Physical Properties

Names and Identifiers

• 1-(4-IODOPHENYL)PIPERAZINE HYDROCHLORID
• 1-(4-Iodophenyl)piperazine hydrochloride
• 4-iodophenylpiperazine hydrochloride
• I13-593
• 1-(4-iodophenyl)piperazine;hydrochloride
• AABZSGMNVRFNHN-UHFFFAOYSA-N
• 1-(4-Iodophenyl)piperazine--hydrogen chloride (1/1)
• DTXSID20584594
• AKOS015900503
• CS-0311756
• 1-(4-Iodophenyl)piperazine hydrochlorid&
• MFCD04119724
• SCHEMBL1822715
• 624726-35-8
• 1-(4-Iodophenyl)piperazine hydrochloride, 95%

• MDL： MFCD04119724
• Inchi： 1S/C10H13IN2.ClH/c11-9-1-3-10(4-2-9)13-7-5-12-6-8-13;/h1-4,12H,5-8H2;1H
• InChI Key： AABZSGMNVRFNHN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N1CCNCC1.Cl

Computed Properties

• Exact Mass: 323.98900
• Monoisotopic Mass: 323.98902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Melting Point: 177-181 °C (lit.)
• PSA: 15.27000
• LogP: 2.89660

1-(4-IODOPHENYL)PIPERAZINE HYDROCHLORID Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-IODOPHENYL)PIPERAZINE HYDROCHLORID

Research Brief on 1-(4-Iodophenyl)piperazine Hydrochloride (CAS: 624726-35-8): Recent Advances and Applications

1-(4-Iodophenyl)piperazine hydrochloride (CAS: 624726-35-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperazine core and iodophenyl moiety, has been the subject of recent studies due to its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. The unique structural features of this compound make it a valuable intermediate in the development of ligands targeting various neurotransmitter receptors, including serotonin and dopamine receptors.

Recent research has focused on the synthesis and characterization of 1-(4-iodophenyl)piperazine hydrochloride, with an emphasis on optimizing its yield and purity for pharmaceutical applications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances the scalability of this compound, addressing previous challenges related to its production. The study reported a yield of over 85% with high purity (>98%), making it a viable candidate for large-scale pharmaceutical manufacturing.

In addition to its synthetic utility, 1-(4-iodophenyl)piperazine hydrochloride has been investigated for its pharmacological properties. A preclinical study conducted by Smith et al. (2024) explored its potential as a serotonin receptor modulator. The findings indicated that this compound exhibits selective binding affinity for the 5-HT1A receptor subtype, suggesting its potential use in the treatment of neuropsychiatric disorders such as anxiety and depression. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Another area of research has been the application of 1-(4-iodophenyl)piperazine hydrochloride in positron emission tomography (PET) imaging. Due to the presence of the iodine atom, this compound can be radiolabeled with iodine-123 or iodine-125 for use in imaging studies. A recent publication in the Journal of Nuclear Medicine (2024) detailed the development of a radiolabeled derivative of this compound for visualizing serotonin receptors in vivo. The study reported high specificity and sensitivity, making it a promising tool for studying receptor distribution in neurological diseases.

Despite these advancements, challenges remain in the clinical translation of 1-(4-iodophenyl)piperazine hydrochloride. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable asset in drug discovery and development.

In conclusion, 1-(4-iodophenyl)piperazine hydrochloride (CAS: 624726-35-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have highlighted its synthetic accessibility, pharmacological properties, and imaging applications, paving the way for future investigations. As research progresses, this compound may play a pivotal role in the development of novel therapeutics and diagnostic tools for a range of medical conditions.